Cas no 2227726-18-1 ((1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227726-18-1
• MF: C₆H₆ClF₃N₂O
• MW: 214.572850704193
• CID: 6502689
• PubChem ID: 165733761
• Update Time: 2025-05-21

(1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol
• 2227726-18-1
• EN300-1956204

• Inchi： 1S/C6H6ClF3N2O/c1-12-2-11-5(7)3(12)4(13)6(8,9)10/h2,4,13H,1H3/t4-/m1/s1
• InChI Key： OEJVNDMBGUNFGM-SCSAIBSYSA-N
• SMILES： ClC1=C([C@H](C(F)(F)F)O)N(C)C=N1

Computed Properties

• Exact Mass: 214.0120750g/mol
• Monoisotopic Mass: 214.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227726-18-1)

(1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol is a chiral compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the imidazole ring and trifluoroethyl group, make it a valuable intermediate for drug discovery. The compound's CAS number 2227726-18-1 is frequently searched by researchers seeking high-purity reagents for asymmetric synthesis or medicinal chemistry applications.

Recent trends in AI-driven drug discovery have increased interest in this compound, as its stereochemistry aligns with the growing demand for enantioselective catalysts and bioactive molecules. The 4-chloro-1-methyl-1H-imidazol-5-yl moiety is particularly noteworthy, as it resembles pharmacophores found in antiviral and antifungal agents. Discussions on platforms like PubMed and Reaxys often highlight its potential as a building block for kinase inhibitors or GPCR modulators.

From a synthetic chemistry perspective, the trifluoroethanol segment introduces both lipophilicity and metabolic stability – properties highly sought after in modern drug design. Laboratories specializing in fluorinated compounds frequently investigate this material for its ability to influence bioavailability and target binding affinity. The (1R) configuration adds another dimension of interest, as chirality plays a crucial role in FDA approval processes for new molecular entities.

Environmental scientists have begun studying derivatives of this compound for green chemistry applications, particularly in biodegradable agrochemicals. The presence of both chloro and trifluoromethyl groups creates interesting reactivity patterns that may lead to novel crop protection agents with reduced ecological impact. This aligns with current industry focus on Sustainable Development Goals (SDGs) in chemical manufacturing.

Analytical challenges associated with CAS 2227726-18-1 often center around its chiral purity determination. Advanced techniques like HPLC with chiral stationary phases or NMR spectroscopy are commonly discussed in method development forums. The compound's stability under various pH conditions is another frequent topic in pharmaceutical formulation communities.

In material science, researchers have explored the compound's potential in organic electronic materials, thanks to the electron-withdrawing nature of its trifluoromethyl group. This has led to patents describing its use in OLED intermediates and conductive polymers. The imidazole core also shows promise for coordination chemistry applications in catalyst design.

Regulatory aspects of (1R)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol frequently appear in REACH compliance discussions. While not classified as hazardous under current guidelines, proper handling procedures for halogenated compounds are often emphasized in safety data sheets. The compound's logP value and environmental fate parameters are actively studied to ensure responsible use in industrial applications.

From a commercial standpoint, suppliers typically highlight the compound's ≥98% purity and strict chiral control in product specifications. The growing market for custom synthesis services has made this material more accessible to academic and industrial researchers alike. Price trends for fluorinated building blocks like this one are closely monitored by procurement specialists in the fine chemicals sector.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or other targeted protein degradation strategies. Its structural features could facilitate the development of heterobifunctional molecules for novel therapeutic approaches. The intersection of computational chemistry and experimental validation continues to reveal new potential applications for this versatile intermediate.